Cas no 1706288-59-6 (3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide)

3-Methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide is a specialized sulfonamide derivative featuring a benzoxazole core with a pyrazole substituent. Its structural complexity confers selective binding properties, making it valuable in medicinal chemistry and biochemical research. The oxane (tetrahydropyran) ring enhances solubility and metabolic stability, while the sulfonamide group offers potential for hydrogen bonding interactions, improving target affinity. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators due to its balanced lipophilicity and steric profile. Its synthetic versatility allows for further derivatization, enabling tailored applications in drug discovery and mechanistic studies.
3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide structure
1706288-59-6 structure
Product Name:3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide
CAS No:1706288-59-6
MF:C17H20N4O5S
MW:392.429502487183
CID:6020660
PubChem ID:90622480
Update Time:2025-05-22

3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide
    • F6448-1525
    • AKOS025095927
    • 3-methyl-2-oxo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
    • 3-methyl-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
    • 1706288-59-6
    • Inchi: 1S/C17H20N4O5S/c1-20-15-8-14(2-3-16(15)26-17(20)22)27(23,24)19-13-9-18-21(11-13)10-12-4-6-25-7-5-12/h2-3,8-9,11-12,19H,4-7,10H2,1H3
    • InChI Key: SAXAEMRHUSEGOL-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(S(NC3=CN(CC4CCOCC4)N=C3)(=O)=O)C=C2N(C)C1=O

Computed Properties

  • Exact Mass: 392.11544092g/mol
  • Monoisotopic Mass: 392.11544092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 111Ų

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Additional information on 3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide

Comprehensive Overview of 3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide (CAS No. 1706288-59-6)

3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide (CAS No. 1706288-59-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a benzoxazole core with a pyrazole moiety. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its potential as a bioactive intermediate. Researchers are particularly interested in its sulfonamide group, which is known for its versatility in drug design and development.

The molecular formula of 3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide reflects its complex architecture, featuring a tetrahydropyran (oxane) ring linked to a pyrazole via a methylene bridge. This structural motif is increasingly studied for its potential in modulating enzyme inhibition and receptor binding, making it a candidate for therapeutic applications. Current trends in medicinal chemistry highlight the demand for such heterocyclic compounds, as they often exhibit improved pharmacokinetic properties.

One of the most searched questions about CAS 1706288-59-6 relates to its synthetic routes and scalability. Recent advancements in green chemistry have spurred interest in optimizing the synthesis of this compound to reduce environmental impact. Researchers are exploring catalytic methods and microwave-assisted reactions to enhance yield and purity, addressing the growing demand for sustainable chemical processes.

In the context of drug discovery, 3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide is being investigated for its potential in targeting inflammatory pathways and metabolic disorders. Its benzoxazole core is known to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). These properties align with the rising interest in precision medicine and personalized therapeutics, making it a compound of high relevance in modern pharmacology.

The agrochemical sector also shows interest in CAS 1706288-59-6, particularly for its potential as a crop protection agent. The sulfonamide group’s ability to disrupt microbial growth has led to studies on its efficacy against plant pathogens. With the global push toward sustainable agriculture, this compound’s role in developing next-generation pesticides is a hot topic among researchers and industry professionals.

From a market perspective, the demand for 3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide is expected to grow, driven by its applications in pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on high-purity synthesis to meet the stringent requirements of these industries. Additionally, regulatory compliance and intellectual property considerations are critical factors influencing its commercial viability.

In summary, 3-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-benzoxazole-5-sulfonamide (CAS No. 1706288-59-6) represents a promising compound with multifaceted applications. Its unique structure and functional groups make it a valuable subject for ongoing research in drug development, agrochemical innovation, and green chemistry. As scientific and industrial interest continues to rise, this compound is poised to play a significant role in addressing some of the most pressing challenges in these fields.

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